2-(4-Tosylpiperazin-1-yl)ethyl 3,4-dimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves multi-step procedures . For instance, a series of hybrid norfloxacin–thiazolidinedione molecules were synthesized in an effort to improve the antimicrobial activity of norfloxacin . .Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated by single crystal X-ray diffraction studies . The piperazine ring in these molecules has a chair conformation .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been studied . These reactions involve various steps, including the formation of amide bonds and the linking of the benzamide moiety to the piperazine ring .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been characterized. For instance, “Ethyl 3,4-dimethoxybenzoate” has a molecular weight of 210.23 .Mechanism of Action
While the mechanism of action of “2-(4-Tosylpiperazin-1-yl)ethyl 3,4-dimethoxybenzoate” is not explicitly mentioned in the sources, similar compounds have been found to exhibit biological activity. For example, some compounds have been found to have affinity for D2 and 5-HT2A receptors, which are important targets in the treatment of schizophrenia .
Future Directions
The future directions for the study of “2-(4-Tosylpiperazin-1-yl)ethyl 3,4-dimethoxybenzoate” and similar compounds could involve further exploration of their potential applications in medicinal chemistry. This could include in-depth studies of their biological activity, mechanism of action, and potential therapeutic uses .
Properties
IUPAC Name |
2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl 3,4-dimethoxybenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O6S/c1-17-4-7-19(8-5-17)31(26,27)24-12-10-23(11-13-24)14-15-30-22(25)18-6-9-20(28-2)21(16-18)29-3/h4-9,16H,10-15H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UACYUPVRFDUAMI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCOC(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.